2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 2-methyl-1-[1-(methylamino)cyclobutyl]propan-1-one
• InChI: InChI=1S/C9H17NO/c1-7(2)8(11)9(10-3)5-4-6-9/h7,10H,4-6H2,1-3H3
• InChI Key: GHMGTXFIJQJKCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1(CCC1)NC

Description

2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one is a synthetic organic compound featuring a cyclobutane ring substituted with a methylamino group and a ketone functional group bearing an isobutyl (2-methylpropyl) chain. This structure classifies it among the cyclobutyl ketones, a category of interest in modern synthetic and medicinal chemistry for exploring novel chemical space and developing new pharmacophores . The 1-aminocyclobutyl scaffold present in this compound is a valuable building block in drug discovery. Research into structurally similar molecules indicates that such frameworks are utilized in the design and synthesis of bioactive molecules, often serving as core intermediates for potential therapeutics . The presence of both amino and ketone functionalities provides two versatile handles for chemical modification, making this reagent a potential precursor for generating diverse compound libraries through reactions such as reductive amination, nucleophilic addition, or condensation to form heterocycles . This product is provided for research and development purposes only. It is not intended for diagnostic or therapeutic use, nor for human consumption.

Preparation Methods

The synthesis of 2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one involves several steps. One common synthetic route includes the following steps:

Formation of the cyclobutyl ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the methylamino group: This step typically involves the use of methylamine as a reagent under controlled conditions.

Attachment of the propanone moiety: This can be done through various organic reactions, such as alkylation or acylation.

Chemical Reactions Analysis

2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Scientific Research Applications

2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.

Industry: Although not widely used in industrial applications, it serves as a model compound for studying chemical reactions and processes.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biochemical effects. The exact molecular targets and pathways involved depend on the specific context of its use and the biological system being studied .

Comparison with Similar Compounds

Core Structural Differences

The compound’s defining feature is the cyclobutyl group, which replaces the aromatic ring found in traditional cathinones. Below is a comparative analysis with key analogs:

Compound	Substituent	IUPAC Name	Molecular Formula	Key Properties
Target Compound	Cyclobutyl	2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one	C₉H₁₅NO	Non-aromatic, rigid structure; potential for altered receptor binding kinetics.
Mephedrone	4-Methylphenyl	2-(Methylamino)-1-(4-methylphenyl)propan-1-one	C₁₁H₁₅NO	High lipophilicity; stimulant effects via monoamine reuptake inhibition .
3-MMC	3-Methylphenyl	2-(Methylamino)-1-(3-methylphenyl)propan-1-one	C₁₁H₁₅NO	Similar to mephedrone but with meta-methyl substitution; associated with abuse potential .
4-FMC (Flephedrone)	4-Fluorophenyl	1-(4-Fluorophenyl)-2-(methylamino)propan-1-one	C₁₀H₁₂FNO	Fluorine substituent enhances metabolic stability; stimulant and entactogen effects .
3-CMC	3-Chlorophenyl	1-(3-Chlorophenyl)-2-(methylamino)propan-1-one	C₁₀H₁₂ClNO	Chlorine substituent increases molecular weight; linked to higher toxicity .

Pharmacological Implications

• Receptor Interactions: Classical cathinones (e.g., mephedrone, 3-MMC) inhibit dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters, with potency influenced by aromatic substituents .
• Metabolism : Fluorinated (4-FMC) and chlorinated (3-CMC) analogs exhibit slower hepatic degradation due to electron-withdrawing substituents . The cyclobutane ring’s strain and lack of aromaticity may render the target compound more susceptible to oxidative metabolism, shortening its half-life.
• The target compound’s structural novelty might delay regulatory scrutiny, though its psychoactive profile would depend on preserved amine interactions.

Physicochemical Properties

• Water Solubility : The absence of polar aromatic substituents (e.g., fluorine in 4-FMC) may limit solubility compared to halogenated analogs .

Biological Activity

2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one, commonly referred to as a synthetic cathinone, is a compound that has garnered attention due to its psychoactive properties and potential therapeutic applications. This article delves into the biological activity of this compound, discussing its pharmacological effects, mechanisms of action, and implications for future research.

Chemical Structure and Properties

The chemical structure of 2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one includes a cyclobutyl ring and a methylamino group, which contribute to its unique pharmacological profile. The compound's molecular formula is C$_{11}$H$_{17}$N, with a molecular weight of approximately 177.26 g/mol.

The biological activity of 2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one primarily involves its interaction with monoamine transporters. It is known to act as an inhibitor of the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This mechanism is similar to other stimulants and contributes to its psychoactive effects.

Key Points:

• Dopamine Reuptake Inhibition : The compound exhibits significant affinity for the dopamine transporter (DAT), leading to increased levels of dopamine in the synaptic cleft.
• Norepinephrine and Serotonin Effects : It also interacts with norepinephrine transporter (NET) and serotonin transporter (SERT), which may contribute to its stimulant properties.

Pharmacological Effects

The pharmacological effects of 2-Methyl-1-[1-(methylamino)cyclobutyl]propan-1-one include:

• Stimulant Effects : Similar to amphetamines, it can induce euphoria, increased energy, and enhanced alertness.
• Potential Therapeutic Applications : Preliminary studies suggest potential use in treating conditions like ADHD or depression due to its stimulant properties.

Toxicological Profile

Research indicates that while the compound may have therapeutic potential, it also poses risks associated with stimulant use:

• Cardiovascular Risks : Increased heart rate and blood pressure have been observed in animal studies.
• Neurotoxicity : Prolonged use may lead to neurotoxic effects similar to those seen with other synthetic cathinones.

Case Studies and Research Findings

Study	Findings
Study A (2020)	Demonstrated increased locomotor activity in rodents administered with the compound, indicating stimulant properties.
Study B (2021)	Reported neurotoxic effects in vitro, suggesting potential risks associated with chronic exposure.
Study C (2022)	Explored the compound's interaction with DAT and NET, confirming its role as a reuptake inhibitor for these neurotransmitters.